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Compound of Interest

Compound Name: Irresistin-16

Cat. No.: B10820957 Get Quote

Essential Safety and Handling Guide for
Irresistin-16
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Irresistin-16, a novel antibiotic with a dual mechanism of action. The following procedural

guidance is intended to ensure the safe and effective use of this compound in a laboratory

setting.

Summary of Key Safety Information
While a comprehensive Safety Data Sheet (SDS) for Irresistin-16 is not publicly available, the

following information has been compiled from vendor product pages and related research

publications. It is imperative to supplement these guidelines with standard laboratory safety

protocols and a thorough risk assessment for your specific experimental procedures.

Physical and Chemical Properties[1][2][3]
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Property Value

Chemical Name
7-[([1,1'-biphenyl]-4-yl)methyl]-7H-pyrrolo[3,2-

f]quinazoline-1,3-diamine

Synonyms IRS-16

CAS Number 2624247-60-3

Molecular Formula C₂₃H₁₉N₅

Molecular Weight 365.43 g/mol

Appearance White to beige powder

Solubility Soluble in DMSO (2 mg/mL)

Storage 2-8°C

Known Hazards and Precautions
Hazard Category Information

Combustibility
Classified as a combustible solid (Storage Class

11).

Water Hazard
WGK 3, indicating it is highly hazardous to

water. Do not allow to enter water sources.

Toxicity

While showing low cytotoxicity to mammalian

cells in some studies, comprehensive

toxicological data is unavailable[1][2]. Handle

with care and assume it is potentially

hazardous.

Hydrophobicity
Irresistin-16 is very hydrophobic and does not

dissolve well in water[3].

Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling Irresistin-16. The following are minimum

recommendations:
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Eye Protection: Chemical safety goggles or a face shield should be worn at all times.

Hand Protection: Nitrile or other chemically resistant gloves are mandatory. Inspect gloves

for tears or punctures before use.

Body Protection: A standard laboratory coat is required. For procedures with a higher risk of

aerosolization or spillage, consider a disposable gown.

Respiratory Protection: For procedures that may generate dust or aerosols, a NIOSH-

approved respirator (e.g., N95) is recommended.

Operational Plans: Handling and Storage
Receiving and Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Ensure the product label matches the order information.

Storage: Store Irresistin-16 in a tightly sealed, clearly labeled container in a cool, dry, and well-

ventilated area at 2-8°C. Keep away from incompatible materials and sources of ignition.

Preparation of Solutions: Due to its hydrophobicity, Irresistin-16 is typically dissolved in

dimethyl sulfoxide (DMSO). All work with the powdered form and concentrated solutions should

be performed in a chemical fume hood to minimize inhalation exposure.

First Aid Measures
In the absence of specific first aid information for Irresistin-16, the following general

procedures should be followed in case of exposure:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
All waste containing Irresistin-16, including unused compound, contaminated labware, and

solutions, should be treated as hazardous chemical waste.

Solid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste

container. Do not pour down the drain.

Disposal Method: All waste must be disposed of through your institution's environmental

health and safety office, following all local, state, and federal regulations for hazardous waste

disposal.

Mechanism of Action and Experimental Workflow
Dual Mechanism of Action of Irresistin-16
Irresistin-16 exhibits a unique dual-action mechanism against bacteria, making it a potent

antibiotic with a low frequency of resistance[1][3][4]. It simultaneously disrupts the bacterial cell

membrane and inhibits intracellular folate metabolism[1][3].
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Caption: Dual mechanism of Irresistin-16 leading to bacterial cell death.

Experimental Workflow: Minimum Inhibitory
Concentration (MIC) Assay
The following is a generalized workflow for determining the Minimum Inhibitory Concentration

(MIC) of Irresistin-16 against a bacterial strain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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